Cas no 257634-48-3 (tert-butyl 4-(bromomethyl)-4-(cyclopropylmethoxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(bromomethyl)-4-(cyclopropylmethoxy)piperidine-1-carboxylate
• CAS No: 257634-48-3
• MF: C₁₅H₂₆BrNO₃
• MW: 348.275844097137
• CID: 5968811
• PubChem ID: 114772271
• Update Time: 2025-06-13

tert-butyl 4-(bromomethyl)-4-(cyclopropylmethoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(bromomethyl)-4-(cyclopropylmethoxy)piperidine-1-carboxylate
• 257634-48-3
• EN300-1135730

• Inchi： 1S/C15H26BrNO3/c1-14(2,3)20-13(18)17-8-6-15(11-16,7-9-17)19-10-12-4-5-12/h12H,4-11H2,1-3H3
• InChI Key： IAGKKGONVCQPNO-UHFFFAOYSA-N
• SMILES： BrCC1(CCN(C(=O)OC(C)(C)C)CC1)OCC1CC1

Computed Properties

• Exact Mass: 347.10961g/mol
• Monoisotopic Mass: 347.10961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 4-(bromomethyl)-4-(cyclopropylmethoxy)piperidine-1-carboxylate

Recent Advances in the Application of tert-butyl 4-(bromomethyl)-4-(cyclopropylmethoxy)piperidine-1-carboxylate (CAS: 257634-48-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 4-(bromomethyl)-4-(cyclopropylmethoxy)piperidine-1-carboxylate (CAS: 257634-48-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders, infectious diseases, and cancer. Its unique structural features, including the cyclopropylmethoxy and bromomethyl functional groups, make it a valuable building block for medicinal chemistry applications.

Recent studies have demonstrated the utility of this compound in the synthesis of potent kinase inhibitors and G protein-coupled receptor (GPCR) modulators. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the development of selective phosphodiesterase 4 (PDE4) inhibitors for treating inflammatory diseases. The bromomethyl group at the 4-position of the piperidine ring allows for efficient functionalization through nucleophilic substitution reactions, enabling rapid structure-activity relationship (SAR) exploration.

In the context of CNS drug discovery, researchers at several pharmaceutical companies have employed this compound in the synthesis of novel sigma-1 receptor ligands. The cyclopropylmethoxy moiety appears to confer improved metabolic stability compared to traditional alkoxy substituents, while maintaining favorable blood-brain barrier permeability. This characteristic has made it particularly valuable in the development of neuroprotective agents and antidepressants.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of tert-butyl 4-(bromomethyl)-4-(cyclopropylmethoxy)piperidine-1-carboxylate to improve yield and purity. A 2022 study published in Organic Process Research & Development described a scalable, chromatography-free synthesis route that achieves >95% purity with an overall yield of 78%. This process improvement has significant implications for large-scale pharmaceutical production.

The compound's role in PROTAC (proteolysis targeting chimera) development has also emerged as an important research area. Its ability to serve as a linker component connecting E3 ligase ligands to target protein binders has been demonstrated in several recent patent applications. The cyclopropylmethoxy group appears to confer optimal linker length and flexibility for efficient protein degradation.

Ongoing research continues to explore new applications for this versatile intermediate. Current investigations include its use in the synthesis of covalent inhibitors targeting cysteine residues in disease-relevant proteins, as well as its potential in radiopharmaceutical development for positron emission tomography (PET) imaging agents. The bromomethyl group's reactivity with various nucleophiles makes it particularly suitable for these applications.

In conclusion, tert-butyl 4-(bromomethyl)-4-(cyclopropylmethoxy)piperidine-1-carboxylate (CAS: 257634-48-3) represents a valuable tool in modern drug discovery. Its diverse applications across multiple therapeutic areas, combined with recent synthetic improvements, position it as an important compound in the medicinal chemist's toolbox. Future research will likely uncover additional utilities for this molecule as chemical biology techniques continue to advance.